
JPS016: A Technical Guide to a Potent Class I
HDAC Degrader

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: JPS016

Cat. No.: B12409150

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
JPS016 is a potent, selective, and cell-permeable Proteolysis Targeting Chimera (PROTAC)

that induces the degradation of Class I histone deacetylases (HDACs), specifically HDAC1,

HDAC2, and HDAC3. As a heterobifunctional molecule, JPS016 functions by simultaneously

binding to a Class I HDAC and the Von Hippel-Lindau (VHL) E3 ubiquitin ligase, leading to the

ubiquitination and subsequent proteasomal degradation of the target HDACs. This technical

guide provides a comprehensive overview of the chemical structure, synthesis pathway, and

biological activity of JPS016, along with detailed experimental protocols for its synthesis and

characterization.

Chemical Structure and Properties
JPS016 is a complex molecule comprising three key components: a benzamide-based ligand

that targets Class I HDACs, a linker, and a ligand that recruits the VHL E3 ubiquitin ligase.
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Property Value

Chemical Name

(2S,4R)-1-((S)-2-(2-((9-(2-((4-((2-

Aminophenyl)carbamoyl)phenyl)amino)-2-

oxoethoxy)nonyl)oxy)acetamido)-3,3-

dimethylbutanoyl)-4-hydroxy-N-(4-(4-

methylthiazol-5-yl)benzyl)pyrrolidine-2-

carboxamide

Molecular Formula C48H63N7O8S

Molecular Weight 898.13 g/mol

CAS Number 2669785-77-5

Purity ≥97% (HPLC)

Solubility Soluble in DMSO

Synthesis Pathway
The synthesis of JPS016 involves a multi-step process, beginning with the individual synthesis

of the HDAC-binding ligand, the linker, and the VHL ligand, followed by their sequential

coupling. The following diagram illustrates the key steps in the synthesis of JPS016.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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